8-((2,6-Difluorophenyl)sulfonyl)-1-oxa-4-thia-8-azaspiro[4.5]decane

• IUPAC Name: 8-(2,6-difluorophenyl)sulfonyl-1-oxa-4-thia-8-azaspiro[4.5]decane
• InChI: InChI=1S/C13H15F2NO3S2/c14-10-2-1-3-11(15)12(10)21(17,18)16-6-4-13(5-7-16)19-8-9-20-13/h1-3H,4-9H2
• InChI Key: UDHLMSVXSRXMPH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12OCCS2)S(=O)(=O)C3=C(C=CC=C3F)F
• Molecular Formula: C13H15F2NO3S2
• Molecular Weight: 335.4 g/mol

Description

The compound “8-((2,6-Difluorophenyl)sulfonyl)-1-oxa-4-thia-8-azaspiro[4.5]decane” belongs to a class of organic compounds known as spiro compounds. Spiro compounds are bicyclic organic compounds formed by two rings linked by one carbon atom. The compound contains a sulfonyl group attached to a difluorophenyl group, an oxa (oxygen) atom, and a thia (sulfur) atom in a spiro[4.5]decane ring system.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the spiro[4.5]decane ring system, with one oxygen and one sulfur atom incorporated into the rings. The 2,6-difluorophenyl group would be attached via a sulfonyl linkage.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the sulfonyl group, the difluorophenyl group, and the heteroatoms in the ring system would likely contribute to its polarity, solubility, and other properties.

Scientific Research Applications

Synthesis and Chemical Properties

Researchers have developed methodologies for synthesizing sulfur-containing heterocycles, including spiropyrimidinetriones, thioxopyrimidinediones, pyrazolidinediones, and isoxazolidinediones, which serve as precursors or intermediates for further chemical synthesis. These methods highlight the versatility of sulfur-containing spiro compounds in organic chemistry, offering routes to novel compounds with potential applications in drug discovery and materials science (Reddy, Bhaskar et al., 2001); (Reddy, D. B. et al., 1993).

Application in Drug Discovery

The construction of multifunctional modules for drug discovery through the synthesis of novel thia/oxa-azaspiro[3.4]octanes demonstrates the compound's relevance in the development of new pharmaceutical agents. These spirocycles are designed as multifunctional, structurally diverse modules for drug discovery, indicating the potential for creating novel therapeutic agents with enhanced efficacy and selectivity (Li, D. et al., 2013).

Organic Nonlinear Optical Materials

The compound 8-(4'-acetylphenyl)-1,4-dioxa-8-azaspiro[4.5]decane (APDA) has been identified as a new organic material for nonlinear optical devices. Its synthesis, single crystal growth, and characterization demonstrate its suitability for applications in nonlinear optical devices, such as frequency doublers for laser diodes in the blue region. This highlights the potential of sulfur-containing spiro compounds in the development of advanced optical materials (Kagawa, K. et al., 1994).

Green Chemistry Applications

A visible-light-induced method for the construction of sulfur-containing azaspiro[4,5]trienones demonstrates the compound's relevance in green chemistry. This method utilizes visible light as an energy source and non-toxic organic dyes as photocatalysts, showcasing an eco-friendly approach to synthesizing sulfur-containing compounds with potential pharmaceutical or material applications (Wei, Wei et al., 2017).